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This technical guide provides a summary of the known physical properties of 2-Methyloxetan-
3-ol. Due to the compound's novelty or limited public research, a comprehensive experimental
dataset for its physical characteristics is not readily available in public literature. However, this
document compiles the existing data and furnishes detailed, standardized experimental
protocols for the determination of key physical properties. These methodologies are intended to
guide researchers in the comprehensive characterization of 2-Methyloxetan-3-ol in a
laboratory setting.

Core Physical Properties

The physical properties of a compound are critical in drug development and research,
influencing its behavior in various biological and chemical systems. For 2-Methyloxetan-3-ol,
the following table summarizes the currently available data.
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Physical Property Value Source
Molecular Weight 88.106 g/mol CymitQuimica[1]
Boiling Point Data not available

Melting Point Data not available

Density Data not available

Solubility Data not available

Experimental Protocols for Physical Property
Determination

Given the absence of comprehensive experimental data for 2-Methyloxetan-3-ol, the following
sections detail standardized methodologies for determining its primary physical properties.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. This property is a crucial indicator of purity.

Methodology: Micro-Boiling Point Determination[2][3]
This method is suitable for small sample volumes.

o Apparatus: A small test tube, a capillary tube sealed at one end, a thermometer, a heating
apparatus (e.g., a Thiele tube or a melting point apparatus with a heating block), and a
rubber band or thread.[4]

e Procedure:
o Fill the small test tube with the liquid sample to a depth of about 1-2 cm.

o Place the capillary tube, with its open end downwards, into the test tube containing the
liquid.
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o Attach the test tube to the thermometer using a rubber band or thread, ensuring the
sample is level with the thermometer bulb.

o Heat the apparatus gently.[4] A continuous stream of bubbles will emerge from the open
end of the capillary tube.

o Stop heating and observe the liquid. The temperature at which the liquid just begins to
enter the capillary tube is the boiling point.[4]

Determination of Melting Point

The melting point is the temperature at which a solid becomes a liquid. For a pure crystalline
solid, this transition occurs over a narrow temperature range.

Methodology: Capillary Melting Point Determination[5][6][7]
e Apparatus: A melting point apparatus, a thermometer, and a capillary tube sealed at one end.

e Procedure:

[¢]

Introduce a small, finely powdered sample of the solid into the open end of the capillary
tube and pack it down.[8][9]

o Place the capillary tube in the heating block of the melting point apparatus.
o Heat the sample rapidly to a temperature about 15-20°C below the expected melting point.
o Then, decrease the heating rate to 1-2°C per minute.

o Record the temperature at which the first drop of liquid appears (the beginning of melting)
and the temperature at which the entire sample becomes a clear liquid (the end of
melting). This range is the melting point.[5]

Determination of Density

Density is the mass of a substance per unit volume. It is a fundamental physical property that
can be used to identify a substance.
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Methodology: Using a Graduated Cylinder and Balance[10][11][12]

e Apparatus: A graduated cylinder and a balance.

e Procedure:

[¢]

Measure the mass of a clean, dry graduated cylinder.

[e]

Add a known volume of the liquid sample to the graduated cylinder and record the volume.

o

Measure the total mass of the graduated cylinder and the liquid.

[¢]

Calculate the mass of the liquid by subtracting the mass of the empty graduated cylinder.

[e]

Calculate the density by dividing the mass of the liquid by its volume.

Determination of Solubility

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to
dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution.

Methodology: Qualitative Solubility Testing[13][14]

o Apparatus: Test tubes, a vortex mixer (optional), and various solvents (e.g., water, diethyl
ether, ethanol, acetone).

e Procedure:
o Add approximately 10-20 mg of the compound to a test tube.
o Add 1 mL of the chosen solvent to the test tube.
o Vigorously shake or vortex the test tube for 1-2 minutes.

o Observe the mixture. If the solid completely disappears, the compound is considered
soluble in that solvent. If any solid remains, it is considered insoluble or sparingly soluble.

o This process can be repeated with a range of polar and non-polar solvents to create a
solubility profile for the compound.
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Workflow for Physical Property Characterization

The following diagram illustrates a general workflow for the experimental determination of the
physical properties of a novel compound like 2-Methyloxetan-3-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2577784?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

